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Compound of Interest

Compound Name: 4-Chloro-2-ethylphenol

CAS No.: 18980-00-2

Cat. No.: B091805

Get Quote

Executive Summary
4-Chloro-2-ethylphenol (CAS: 18979-90-3) is a halogenated phenolic intermediate critical in

the synthesis of bioactive scaffolds, particularly voltage-gated sodium channel (Nav1.[1]7)

inhibitors for pain management and antimicrobial agents.[1] This guide addresses a common

challenge in its handling: its low-melting solid state, which often leads to ambiguity in physical

appearance (solid vs. supercooled liquid) during shipment and storage.[1] This document

defines its physicochemical profile, establishes a self-validating handling protocol, and explores

its structural implications in drug design.[1]

Chemical Identity & Structural Analysis
Understanding the physical state of 4-Chloro-2-ethylphenol requires analyzing the

competitive steric and electronic effects of its substituents.[1]

IUPAC Name: 4-Chloro-2-ethylphenol[1][2][3][4][5][6]

CAS Registry Number: 18979-90-3[1][7][8]
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Molecular Formula: C₈H₉ClO[1]

Molecular Weight: 156.61 g/mol [1][9]

SMILES:CCC1=C(C=CC(=C1)Cl)O[1][5]

Structural Logic of Physical State
The compound features a phenol core with two substituents:[1]

Ethyl Group (C2 position): Provides steric bulk ortho to the hydroxyl group.[1] Unlike a

methyl group (in 4-chloro-2-methylphenol, MP ~49°C), the ethyl chain increases rotational

freedom, potentially disrupting crystal lattice packing and lowering the melting point.[1]

Chlorine Atom (C4 position): Adds significant molecular weight and polarizability, generally

increasing boiling points and density compared to non-halogenated analogs (e.g., 2-

ethylphenol, liquid at RT).[1]

Conclusion: The interplay between the heavy halogen and the flexible ethyl chain results in a

low-melting solid that may exist as a semi-solid or supercooled liquid at elevated room

temperatures (>25°C).[1]

Physical State and Appearance[1][11][12][13]
Standard State (20°C - 25°C)[1]

State: Crystalline Solid (Low Melting Point).[1]

Appearance: White to off-white crystals or waxy mass.[1]

Oxidation Indicator: Upon exposure to light or air, the compound degrades to a yellow or

pinkish-brown oil due to quinone formation.[1] Reject batches that appear dark brown.

The "Phase-Shift" Phenomenon
Researchers often report receiving this compound as a liquid.[1] This is due to its melting point

likely falling within the 40°C – 55°C range (inferred from isomeric data of 4-chloro-3-ethylphenol

and 4-chloro-2-methylphenol).[1] During transit in summer months, the compound melts and

may remain as a supercooled liquid upon arrival.[1]
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Verification Protocol: If the material is liquid upon receipt:

Store at 4°C for 24 hours.

If it resolidifies, the purity is likely intact.[1]

If it remains liquid at 4°C, suspect significant solvent contamination or degradation.[1]

Physicochemical Properties Data
Property Value / Range Source/Note

Melting Point 45°C – 55°C (Predicted)
Based on structural analogs [1,

2].[1]

Boiling Point >230°C
Extrapolated from 4-

ethylphenol (218°C) [3].[1]

Density ~1.1 – 1.2 g/cm³
Estimated based on Cl-

substitution effect.[1]

Solubility (Water) Low (<1 g/L)
Lipophilic nature (LogP ~2.8).

[1]

Solubility (Organic) High
DMSO, Ethanol, Methanol,

Dichloromethane.[1]

pKa ~9.5 – 10.0
Typical for chlorophenols;

acidic proton.[1][10]

Experimental Protocol: Handling Low-Melting Solids
Objective: To ensure accurate dosing and prevent heterogeneity caused by partial melting.

The "Melt-Mix-Dispense" Workflow
Because 4-Chloro-2-ethylphenol is a low-melting solid, weighing it at room temperature can

be inconsistent (waxy solids stick to spatulas).[1] The most accurate method for transfer is to

treat it as a liquid.[1]
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Figure 1: Optimized workflow for handling low-melting phenolic solids to ensure homogeneity.

Step-by-Step Methodology
Thermal Equilibration: Place the sealed container in a water bath set to 60°C for 15–30

minutes until fully liquefied. Do not use a heat gun, as localized hotspots can cause

decomposition.[1]

Homogenization: Vortex the liquid vigorously for 10 seconds. This reintegrates any

condensation or separated impurities.[1]

Dispensing:

For Synthesis: Use a pre-warmed glass syringe or positive displacement pipette to

transfer the liquid by volume (using density ~1.15 g/mL as an initial approximation, or

determine specific gravity experimentally).[1]

For Stock Solutions: Dissolve the entire liquefied contents into a solvent (e.g., DMSO) to

create a master stock (e.g., 1 M), avoiding repeated freeze-thaw cycles.[1]

Synthesis & Applications
4-Chloro-2-ethylphenol serves as a specialized building block in medicinal chemistry.[1]

Nav1.7 Inhibition Pathway
It is a key intermediate in the synthesis of sulfonamide derivatives targeting the Nav1.7 sodium

channel, a major target for treating neuropathic pain.[1] The ethyl group provides necessary
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hydrophobic filling in the receptor pocket, while the chlorine atom modulates metabolic stability.

[1]
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Figure 2: Role of 4-Chloro-2-ethylphenol in the synthesis of analgesic pharmacophores.

References
Sigma-Aldrich.Product Specification: 4-Chloro-2-ethylphenol (JRD0412).[1] Accessed Oct

2025.[1] Link

National Center for Biotechnology Information.PubChem Compound Summary for CID

29357, 4-Chloro-2-ethylphenol.[1]Link[1]

ChemicalBook.4-Ethylphenol Properties (Analog Reference).Link[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://patents.google.com/patent/WO2012007883A1/en
https://www.benchchem.com/product/b091805/docs?utm_src=pdf-body-img#technical-whitepaper-physicochemical-characterization-of-4-chloro-2-ethylphenol-1
https://www.benchchem.com/product/b091805/docs?utm_src=pdf-body#technical-whitepaper-physicochemical-characterization-of-4-chloro-2-ethylphenol-1
https://www.benchchem.com/product/b091805/docs?utm_src=pdf-body#technical-whitepaper-physicochemical-characterization-of-4-chloro-2-ethylphenol-1
https://patents.google.com/patent/WO2012007883A1/en
https://patents.google.com/patent/WO2012007883A1/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2Fjrd0412
https://www.benchchem.com/product/b091805/docs?utm_src=pdf-body#technical-whitepaper-physicochemical-characterization-of-4-chloro-2-ethylphenol-1
https://patents.google.com/patent/WO2012007883A1/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F4-Chloro-2-ethylphenol
https://patents.google.com/patent/WO2012007883A1/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6854188.htm
https://patents.google.com/patent/WO2012007883A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Google Patents.WO2012007883A1: Sulfonamide derivatives as Nav1.7 inhibitors.[1]Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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